Cas no 2034249-53-9 (Pyridin-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: Pyridin-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 2034249-53-9
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 6295889
• PubChem ID: 121017431
• Update Time: 2025-08-05

Pyridin-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• pyridin-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone
• pyridin-2-yl-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone
• AKOS026701233
• 2-[3-(pyridin-4-yloxy)pyrrolidine-1-carbonyl]pyridine
• 2034249-53-9
• F6476-5425
• Pyridin-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C15H15N3O2/c19-15(14-3-1-2-7-17-14)18-10-6-13(11-18)20-12-4-8-16-9-5-12/h1-5,7-9,13H,6,10-11H2
• InChI Key： LDNATFGTEBOHBO-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CN(C(C2C=CC=CN=2)=O)CC1

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.3Ų

Additional information on Pyridin-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone

Pyridin-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone: A Comprehensive Overview

Pyridin-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone, also known by its CAS number 2034249-53-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring, a pyrrolidine ring, and a ketone group. The combination of these structural elements contributes to its versatile properties and reactivity.

The compound's name can be broken down into its constituent parts to better understand its structure. The pyridin-2-yl group refers to a pyridine ring with a substituent at the 2-position. Similarly, the pyridin-4-yloxy group indicates a pyridine ring with an oxygen atom attached at the 4-position. The pyrrolidin ring is a five-membered amine-containing ring, which adds flexibility and reactivity to the molecule. The ketone group at the end of the molecule further enhances its functional properties.

Recent studies have highlighted the importance of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in disease pathways. The compound's ability to form hydrogen bonds and its rigid structure contribute to its binding affinity with these targets.

In addition to its biological applications, Pyridin-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone has shown promise in materials science. Its structural features make it suitable for use in the synthesis of advanced materials, such as polymers and nanoparticles. The compound's reactivity under specific conditions allows for controlled polymerization, leading to materials with tailored properties.

The synthesis of this compound involves a series of well-defined chemical reactions. Researchers typically start with pyridine derivatives and gradually introduce the necessary substituents to build the molecule's complexity. The use of catalytic methods and protecting groups ensures high yields and purity during the synthesis process.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial. Studies have shown that it undergoes hydrolysis under certain conditions, leading to the formation of less complex molecules. This information is vital for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, Pyridin-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone (CAS 2034249539) is a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.